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Compound of Interest

Compound Name: Dalbavancin

Cat. No.: B606935 Get Quote

Dalbavancin, a second-generation lipoglycopeptide antibiotic, demonstrates potent in vitro

activity against a wide range of Gram-positive bacteria, including clinically significant

staphylococcal species. This technical guide provides an in-depth overview of its in vitro

spectrum, detailed experimental protocols for its evaluation, and visualizations of its

mechanism of action and testing workflows, intended for researchers, scientists, and drug

development professionals.

Data Presentation: In Vitro Susceptibility of
Staphylococci to Dalbavancin
The in vitro potency of Dalbavancin is typically assessed by determining the Minimum

Inhibitory Concentration (MIC), the lowest concentration of the antibiotic that prevents visible

growth of a microorganism. The following tables summarize the MIC data for Dalbavancin
against Staphylococcus aureus (both methicillin-susceptible and -resistant strains) and various

species of coagulase-negative staphylococci (CoNS). The data is presented as MIC50 and

MIC90, which represent the MIC values required to inhibit the growth of 50% and 90% of the

tested isolates, respectively.
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Organism
No. of
Isolates

MIC50
(mg/L)

MIC90
(mg/L)

Susceptibili
ty Rate (%)

Reference(s
)

Staphylococc

us aureus

(all)

59,903 0.06 0.06 >99.9 [1]

Methicillin-

Susceptible

S. aureus

(MSSA)

144 0.016 0.125 100 [2][3]

Methicillin-

Resistant S.

aureus

(MRSA)

237 ≤0.008 0.25 99.6 [2][3]

MRSA with

MDR

phenotype

1,484 0.06 0.06 99.8 [4]

Vancomycin-

Intermediate

S. aureus

(VISA) /

hVISA

18 - -

Potent

activity

observed

[5]

Daptomycin-

Nonsusceptib

le S. aureus

48 0.06 0.12 95.8 [1]

Linezolid-

Resistant S.

aureus

25 0.06 0.06 100 [1]

Table 1: In Vitro Activity of Dalbavancin against Staphylococcus aureus
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Organism
No. of
Isolates

MIC50
(mg/L)

MIC90
(mg/L)

Susceptibili
ty Rate (%)

Reference(s
)

Coagulase-

Negative

Staphylococci

(CoNS)

5,088 0.03 0.06 >99.9 [6][7]

Staphylococc

us

epidermidis

2,779 0.03 0.06 >99.9 [6][7]

Staphylococc

us

haemolyticus

453 0.06 0.12 100 [6][7]

Staphylococc

us hominis
402 0.03 0.06 100 [6][7]

Staphylococc

us

lugdunensis

626 0.03 0.06 100 [6][7]

Staphylococc

us capitis
274 0.015 0.03 100 [6][7]

Methicillin-

Resistant

CoNS (MR-

CoNS)

72 0.016 0.5 98.6 [2][3]

Table 2: In Vitro Activity of Dalbavancin against Coagulase-Negative Staphylococci

Experimental Protocols
Accurate determination of Dalbavancin's in vitro activity requires standardized methodologies.

The reference method for susceptibility testing is broth microdilution, as recommended by the

Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).
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Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination
This protocol outlines the key steps for determining the MIC of Dalbavancin against

staphylococci.

1. Preparation of Dalbavancin Stock Solution:

Due to its lipophilic nature, Dalbavancin powder should be initially dissolved in dimethyl

sulfoxide (DMSO).[3]

Prepare a high-concentration stock solution (e.g., 1280 µg/mL) in DMSO.

2. Preparation of Microdilution Plates:

Perform serial twofold dilutions of the Dalbavancin stock solution in cation-adjusted Mueller-

Hinton broth (CAMHB).

A crucial step for testing Dalbavancin is the addition of polysorbate-80 (P-80) to the broth at

a final concentration of 0.002% to prevent the drug from adhering to the plastic microtiter

plates.[3][8]

The final concentrations in the wells should typically range from 0.008 to 8 µg/mL.

Include a growth control well (broth without antibiotic) and a sterility control well

(uninoculated broth).

3. Inoculum Preparation:

From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 well-isolated

colonies.

Suspend the colonies in a sterile saline solution to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10^8 colony-forming units (CFU)/mL.

Dilute the standardized suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.
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4. Incubation:

Incubate the inoculated microtiter plates at 35 ± 2°C in ambient air for 16-20 hours.

5. Interpretation of Results:

The MIC is the lowest concentration of Dalbavancin that completely inhibits visible growth of

the organism.

Quality control should be performed using reference strains such as Staphylococcus aureus

ATCC 29213.

Time-Kill Assay
Time-kill assays provide information on the bactericidal or bacteriostatic activity of an

antimicrobial agent over time.

1. Preparation:

Prepare tubes with CAMHB containing various concentrations of Dalbavancin (e.g., 1x, 2x,

4x, and 8x the MIC). Include a growth control tube without the antibiotic.

To prevent Dalbavancin from adhering to plastic surfaces, the broth should be

supplemented with 0.02% polysorbate-80.[9]

Prepare a bacterial inoculum as described for the MIC determination, with a final

concentration of approximately 5 x 10^5 CFU/mL in each tube.

2. Sampling and Viable Cell Counts:

Incubate the tubes at 35 ± 2°C with agitation.

At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw aliquots from each tube.

Perform serial dilutions of the aliquots in sterile saline and plate them onto a suitable agar

medium.
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Incubate the plates for 18-24 hours and count the number of colonies to determine the

CFU/mL at each time point.

3. Interpretation of Results:

Bactericidal activity is typically defined as a ≥3-log10 (99.9%) reduction in the initial CFU/mL.

Plot the log10 CFU/mL versus time to visualize the killing kinetics. Dalbavancin has been

shown to exhibit bactericidal activity against Staphylococcus aureus and Streptococcus

pyogenes.[9]

Mandatory Visualization
Mechanism of Action of Dalbavancin
Dalbavancin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

[10] Its mechanism involves a dual mode of action that distinguishes it from other

glycopeptides.
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Caption: Mechanism of action of Dalbavancin against staphylococci.

Experimental Workflow: MIC Determination using Test
Strips
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While broth microdilution is the reference method, gradient diffusion test strips offer a

convenient alternative for determining the MIC of Dalbavancin in a clinical laboratory setting.

Start: Isolate pure culture
of Staphylococcus

Prepare 0.5 McFarland
inoculum suspension

Inoculate Mueller-Hinton
agar plate for confluent growth

Apply Dalbavancin
MIC test strip

Incubate at 35±2°C
for 16-20 hours

Read MIC at the point of
ellipse intersection with the strip

Interpret result based on
CLSI/EUCAST breakpoints

Report as Susceptible,
Intermediate, or Resistant

Click to download full resolution via product page
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Caption: Workflow for Dalbavancin MIC determination using a gradient test strip.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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